Cas no 1574543-29-5 (2-Quinazolinamine, 5-bromo-N-methyl-)

• Product Name: 2-Quinazolinamine, 5-bromo-N-methyl-
• CAS No: 1574543-29-5
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5892553
• PubChem ID: 118107796
• Update Time: 2024-01-13

2-Quinazolinamine, 5-bromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinamine, 5-bromo-N-methyl-
• 5-bromo-N-methylquinazolin-2-amine
• EN300-1162050
• 1574543-29-5
• SCHEMBL16755341

• Inchi： 1S/C9H8BrN3/c1-11-9-12-5-6-7(10)3-2-4-8(6)13-9/h2-5H,1H3,(H,11,12,13)
• InChI Key： MSOXCONDOHMQGJ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Br)=CC=C2)=CN=C1NC

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.634±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±34.0 °C(Predicted)
• pka: 4.70±0.30(Predicted)